Cas no 107966-05-2 (Hydroxyalbendazole)

• Product name: Hydroxyalbendazole
• CAS No: 107966-05-2
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 4421778
• PubChem ID: 131841459

Hydroxyalbendazole Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-[(3-hydroxypropyl)thio]-1H-benzimidazol-2-yl]-, methyl ester
• Hydroxyalbendazole
• Methyl (5-(3-hydroxypropylsulfanyl)-1H-benzimidazol-2-yl)carbamate
• methyl (5-((3-hydroxypropyl)sulfanyl)-1H-benzimidazol-2-yl)carbamate
• 107966-05-2
• methyl N-[6-(3-hydroxypropylsulfanyl)-1H-benzimidazol-2-yl]carbamate
• methyl [5-(3-hydroxypropylsulfanyl)-1H-benzimidazol-2-yl]carbamate
• [5-[(3-Hydroxypropyl)thio]-1H-benzimidazol-2-yl]-carbamic acid methyl ester
• CHEBI:140182
• methyl {5-[(3-hydroxypropyl)sulfanyl]-1H-benzimidazol-2-yl}carbamate
• C21883

• Inchi： InChI=1S/C12H15N3O3S/c1-18-12(17)15-11-13-9-4-3-8(7-10(9)14-11)19-6-2-5-16/h3-4,7,16H,2,5-6H2,1H3,(H2,13,14,15,17)
• InChI Key： BPWSOQXIMDMJHB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 281.08341252Da
• Monoisotopic Mass: 281.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters